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Compound of Interest

Compound Name: Hydroxysulochrin

Cat. No.: B3025930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxysulochrin is a fungal metabolite first isolated from Aureobasidium sp. and has been

identified as a potent inhibitor of tea pollen tube growth.[1] As a member of the benzophenone

class of compounds, its unique structure warrants a thorough investigation of its

physicochemical properties to understand its potential applications in agrochemicals and drug

development. This technical guide provides a detailed overview of the known and predicted

physicochemical characteristics of Hydroxysulochrin, outlines standard experimental

protocols for their determination, and explores the potential signaling pathways involved in its

biosynthesis, providing a foundation for future research and development.

Physicochemical Properties
A comprehensive understanding of a compound's physicochemical properties is fundamental to

its development as a potential therapeutic or agrochemical agent. These properties influence

its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, as well as its

formulation and delivery. The following table summarizes the available and predicted

physicochemical data for Hydroxysulochrin.
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Property Value Source

Molecular Formula C₁₇H₁₆O₈ --INVALID-LINK--[2]

Molecular Weight 348.3 g/mol --INVALID-LINK--[2]

CAS Number 581068-64-6 --INVALID-LINK--[2]

Physical State Solid --INVALID-LINK--[2]

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, Methanol
--INVALID-LINK--[2]

Melting Point
Not experimentally determined

(Predicted)
N/A

Boiling Point
Not experimentally determined

(Predicted)
N/A

pKa
Not experimentally determined

(Predicted)
N/A

logP
Not experimentally determined

(Predicted)
N/A

Note: While experimental data for melting point, boiling point, pKa, and logP are not readily

available in the public domain, these values can be estimated using various computational (in

silico) methods. It is crucial for any research or development application to experimentally

determine these values for accurate characterization.

Experimental Protocols for Physicochemical
Property Determination
Accurate determination of physicochemical properties requires standardized experimental

protocols. Below are detailed methodologies for the key experiments cited.

Determination of Melting Point
Methodology: Capillary Melting Point Method

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/29325/hydroxysulochrin
https://www.caymanchem.com/product/29325/hydroxysulochrin
https://www.caymanchem.com/product/29325/hydroxysulochrin
https://www.caymanchem.com/product/29325/hydroxysulochrin
https://www.caymanchem.com/product/29325/hydroxysulochrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small, finely powdered sample of Hydroxysulochrin is packed into a

capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus equipped with a heating block and a

thermometer or a digital temperature sensor is used.

Procedure: The capillary tube is placed in the heating block. The temperature is raised at a

slow, controlled rate (e.g., 1-2 °C per minute) as the expected melting point is approached.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample has turned to liquid are

recorded as the melting point range. For a pure substance, this range is typically narrow.

Determination of n-Octanol/Water Partition Coefficient
(logP)
Methodology: Shake-Flask Method (OECD Guideline 107)

Preparation of Phases: n-Octanol and water are pre-saturated with each other by shaking

them together for 24 hours, followed by separation of the two phases.

Sample Preparation: A known concentration of Hydroxysulochrin is dissolved in either the

water-saturated n-octanol or the n-octanol-saturated water phase.

Partitioning: The two phases are mixed in a separatory funnel in a defined volume ratio (e.g.,

1:1). The funnel is shaken vigorously for a set period to allow for the partitioning of the solute

between the two phases to reach equilibrium.

Phase Separation: The mixture is allowed to stand until the two phases have clearly

separated.

Concentration Analysis: The concentration of Hydroxysulochrin in each phase is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the

analyte in the n-octanol phase to its concentration in the aqueous phase. The logP is the
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base-10 logarithm of this value.

Determination of Acid Dissociation Constant (pKa)
Methodology: Potentiometric Titration

Sample Preparation: A solution of Hydroxysulochrin of known concentration is prepared in

a suitable solvent, typically water or a water-cosolvent mixture.

Apparatus: A calibrated pH meter with a glass electrode and a burette for the addition of a

titrant (a strong acid or base of known concentration) are used.

Procedure: The solution is titrated with the titrant, and the pH of the solution is recorded after

each addition.

Data Analysis: A titration curve is generated by plotting the pH against the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, where half of the

acidic or basic groups have been neutralized. For molecules with multiple ionizable groups,

multiple inflection points may be observed.

Potential Signaling Pathways Regulating
Biosynthesis in Aureobasidium sp.
While the specific signaling pathways governing the biosynthesis of Hydroxysulochrin have

not been elucidated, studies on the regulation of other secondary metabolites in Aureobasidium

spp. provide a strong basis for a hypothetical model.[3][4][5] The production of secondary

metabolites in fungi is often tightly regulated by complex signaling networks that respond to

environmental cues.

Based on existing literature, several key signaling pathways are known to control the

production of other secondary metabolites like pullulan, polymalate, and melanin in

Aureobasidium.[3][4][5] It is plausible that these or similar pathways also influence the

biosynthesis of Hydroxysulochrin.
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Caption: Hypothetical signaling pathways regulating Hydroxysulochrin biosynthesis in

Aureobasidium sp.

This diagram illustrates how environmental cues such as nutrient availability and stress could

trigger various signaling cascades, including the cAMP-PKA, HOG1, Ca2+/Calcineurin,

TORC1, Snf1/Mig1, and Cell Wall Integrity (CWI) pathways. These pathways are known to

converge on the activation or repression of specific transcription factors, which in turn regulate
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the expression of genes involved in the biosynthesis of secondary metabolites. It is

hypothesized that a similar regulatory network controls the production of Hydroxysulochrin.

Conclusion
Hydroxysulochrin presents an interesting profile as a bioactive fungal metabolite. While its

fundamental molecular identity is established, a complete experimental characterization of its

physicochemical properties is still required. The provided methodologies offer a clear roadmap

for obtaining this crucial data. Furthermore, the exploration of the potential signaling pathways

involved in its biosynthesis opens up new avenues for optimizing its production through

metabolic engineering. This in-depth technical guide serves as a valuable resource for

researchers and professionals in the fields of natural product chemistry, drug discovery, and

agrochemical development, facilitating further investigation into the promising potential of

Hydroxysulochrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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